(3-Chloro-4-nitrophenyl)(methyl)sulfane

• Molecular Formula: C7H6ClNO2S
• Molecular Weight: 203.65 g/mol
• IUPAC Name: 2-chloro-4-methylsulfanyl-1-nitrobenzene
• InChI: InChI=1S/C7H6ClNO2S/c1-12-5-2-3-7(9(10)11)6(8)4-5/h2-4H,1H3
• InChI Key: QDZLIZPCBFGPTC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=C(C=C1)[N+](=O)[O-])Cl

Description

(3-Chloro-4-nitrophenyl)(methyl)sulfane is a useful research compound. Its molecular formula is C7H6ClNO2S and its molecular weight is 203.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-chloro-4-nitrothiophenol (3.3 g) in N,N-dimethylformamide (5 ml) was added dropwise to an ice-cooled mixture of 60% sodium hydride (0.7 g) in N,N-dimethylformamide (10 ml). The mixture was stirred at 0° to 5° C. for 1 hour. To the above mixture was added dropwise methyl iodide (3.7 g) at 5° C. The mixture was stirred at room temperature for 1 hour, poured into ice-water (80 ml), and extracted with toluene. The extract was dried and evaporated. The oily residue was crystallized from a mixture of hexane and ethanol to give crystals of 3-chloro-4-nitrothioanisole (2.8 g).